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Compound of Interest

Compound Name: III-31-C

Cat. No.: B15620474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of the

γ-secretase inhibitor III-31-C (CAS Number: 398515-96-3). Adherence to these procedures is

critical to ensure laboratory safety and environmental protection.

Chemical and Physical Properties
As a complex organic molecule, III-31-C should be handled as a potentially hazardous

chemical. While a specific Safety Data Sheet (SDS) is not readily available, the following

information has been identified:

Property Value

Synonyms
N-[[--INVALID-LINK--amino]carbonyl]-L-leucyl-L-

valine methyl ester, WPE-III-31-C

Empirical Formula C₃₅H₅₂N₄O₇

Molecular Weight 640.81

Physical State Solid

Experimental Protocols: General Disposal
Methodology
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The disposal of III-31-C must comply with federal, state, and local regulations for hazardous

waste.[1] The following steps outline the recommended procedure for the safe disposal of

unused or expired III-31-C and materials contaminated with it.

Step 1: Waste Identification and Segregation

Unused Product: Any unwanted or expired III-31-C should be treated as chemical waste.[2]

Do not dispose of it in the regular trash or down the drain.[3][4][5]

Contaminated Materials: All materials that have come into contact with III-31-C, including

gloves, pipette tips, vials, and bench paper, must be disposed of as contaminated solid

waste.[2]

Solutions: Solutions containing III-31-C are to be collected as liquid chemical waste.[2]

Segregation: Keep III-31-C waste separate from other incompatible chemical wastes to

prevent dangerous reactions. For instance, store acids and bases separately, and keep

oxidizing agents away from organic compounds.[6]

Step 2: Use of Appropriate Waste Containers

Liquid Waste: Collect liquid waste containing III-31-C in a chemically resistant container with

a secure, leak-proof screw-on cap. The original container is often the best choice if it is in

good condition.[2][5]

Solid Waste: Place solid waste, such as contaminated lab supplies, in a designated,

puncture-resistant container or a clearly labeled bag for chemical waste.[2]

Container Condition: Ensure all waste containers are in good condition, free from leaks or

external residue.[5]

Step 3: Proper Labeling of Waste Containers

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name "III-31-C," and a description of the contents (e.g., "contaminated gloves,"

"solution in DMSO").[2][7]
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If using the original container for disposal, ensure the manufacturer's label is not defaced.[4]

If using a different container, deface any existing labels to avoid confusion.[4]

Step 4: Safe Storage of Chemical Waste

Store waste containers in a designated and secure "Satellite Accumulation Area" at or near

the point of generation.[3][6]

This area should be well-ventilated.[1]

Ensure that incompatible wastes are not stored in close proximity.[8]

Step 5: Arranging for Waste Pickup and Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the chemical waste.[2]

Do not transport hazardous waste yourself. Only authorized personnel should handle the

removal of chemical waste from the laboratory.[5]

Disposal of Empty Containers

A container that held III-31-C should be managed as hazardous waste if significant residue

remains.

If the container is thoroughly emptied, it may be possible to dispose of it as regular

laboratory waste after defacing the label and removing the cap. However, for highly toxic

substances, triple rinsing with a suitable solvent is often required, with the rinsate collected

as hazardous waste.[5][7] Consult your institution's EHS for specific guidance on empty

container disposal.

Mandatory Visualization
Below is a diagram illustrating the proper disposal workflow for III-31-C.
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III-31-C Disposal Workflow
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Caption: Workflow for the safe disposal of III-31-C and associated waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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